Cas no 1021062-74-7 (3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide)

• Product Name: 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• CAS No: 1021062-74-7
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 6220386
• PubChem ID: 42143053
• Update Time: 2025-09-28

3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• F5230-0343
• AKOS024501758
• VU0638183-1
• 3-methoxy-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide
• 3-methoxy-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzamide
• 1021062-74-7

• Inchi： 1S/C19H18N4O3/c1-26-16-4-2-3-15(13-16)19(25)21-11-12-23-18(24)6-5-17(22-23)14-7-9-20-10-8-14/h2-10,13H,11-12H2,1H3,(H,21,25)
• InChI Key： LYQCPJQQVWMKDS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CN=CC=2)=NN1CCNC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 350.13789045g/mol
• Monoisotopic Mass: 350.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide

Comprehensive Overview of 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 1021062-74-7)

3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 1021062-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, which may contribute to novel therapeutic pathways.

The structural complexity of 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide makes it a valuable candidate for studying enzyme inhibition and receptor modulation. Its methoxybenzamide group and pyridinyl-dihydropyridazine core are key features that differentiate it from similar compounds. Recent studies have highlighted its potential in targeting specific kinase pathways, a hot topic in oncology and inflammatory disease research.

In the context of current trends, CAS No. 1021062-74-7 is frequently searched alongside terms like "small molecule inhibitors", "drug-like compounds", and "structure-activity relationship (SAR)". These keywords reflect the growing demand for precision medicine and targeted therapies. The compound’s bioavailability and metabolic stability are also critical areas of investigation, as they directly impact its viability in clinical applications.

From a synthetic chemistry perspective, the preparation of 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Optimizing these processes is essential for scaling up production while maintaining high purity, a challenge often discussed in process chemistry forums.

The compound’s physicochemical properties, such as solubility and logP, are frequently analyzed using computational tools like molecular docking and QSAR modeling. These methods align with the industry’s shift toward AI-driven drug discovery, a trending topic in 2024. Researchers are also exploring its potential in combination therapies, particularly in addressing drug resistance mechanisms.

Given its niche applications, CAS No. 1021062-74-7 is often referenced in patents and academic papers focusing on kinase inhibitors and signal transduction. Its relevance to personalized medicine further elevates its profile, as the scientific community seeks compounds with high specificity and minimal off-target effects.

In summary, 3-methoxy-N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide represents a promising avenue for modern drug development. Its structural elegance and functional versatility make it a subject of ongoing research, particularly in fields prioritizing molecular precision and therapeutic innovation.